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Compound of Interest

Compound Name: Mc-Phe-Lys(Boc)-PAB

Cat. No.: B8182211

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Mc-Phe-Lys(Boc)-PAB. The following

procedures are based on standard laboratory safety protocols for handling solid chemical

reagents and information for structurally similar compounds, as a specific Safety Data Sheet

(SDS) for Mc-Phe-Lys(Boc)-PAB is not publicly available.

Chemical Identifier:

Name: Mc-Phe-Lys(Boc)-PAB

CAS Number: 756487-18-0[1][2][3]

Molecular Formula: C37H49N5O8[1]

Molecular Weight: 691.81 g/mol [4]

Personal Protective Equipment (PPE) and
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When handling Mc-Phe-Lys(Boc)-PAB, which is typically a powder, adherence to standard

laboratory safety practices is crucial to minimize exposure. Engineering controls and personal

protective equipment are the primary means of ensuring personnel safety.

Control Type Recommendation Purpose

Engineering Controls

Use in a well-ventilated area,

preferably within a chemical

fume hood.

To minimize inhalation of dust

particles.

Eye Protection

Wear safety glasses with side

shields or chemical safety

goggles.

To protect eyes from accidental

splashes or dust.

Hand Protection
Wear chemical-resistant

gloves (e.g., nitrile).
To prevent skin contact.

Body Protection
Wear a standard laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

If significant dust is generated,

a NIOSH-approved respirator

may be necessary.

To prevent inhalation of fine

particles.

Experimental Protocol: Safe Handling and Disposal
The following protocol outlines the step-by-step procedure for the safe handling of Mc-Phe-
Lys(Boc)-PAB from receipt to disposal.

1. Preparation and Weighing:

Before handling, ensure all necessary PPE is correctly worn.

Conduct all manipulations of the powdered compound within a chemical fume hood to

control airborne particles.

Use appropriate tools, such as a spatula, to handle the powder.

Weigh the desired amount of Mc-Phe-Lys(Boc)-PAB in a tared container.
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Close the primary container tightly after use to prevent contamination and exposure.

2. Dissolution:

If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing.

Consult product documentation for appropriate solvents. Common solvents for similar

compounds include DMSO.

3. Storage:

Store Mc-Phe-Lys(Boc)-PAB in a tightly sealed container.

Recommended storage temperature is -20°C.

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.

4. Spill Management:

Small Spills: Use appropriate tools to carefully collect the spilled solid and place it in a sealed

container for waste disposal.

Large Spills: Evacuate the area and follow your institution's emergency procedures.

5. Disposal:

Dispose of Mc-Phe-Lys(Boc)-PAB and any contaminated materials (e.g., gloves, weighing

paper) as chemical waste.

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

Do not dispose of in the general trash or down the drain.

Collect solid waste and contaminated materials in a clearly labeled, sealed container.

First Aid Measures:

Inhalation: May cause respiratory tract irritation. Move to fresh air.
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Skin Contact: May cause skin irritation. Wash the affected area thoroughly with soap and

water.

Eye Contact: May cause eye irritation. Rinse eyes with plenty of water for at least 15

minutes.

Ingestion: May be harmful if swallowed. Rinse mouth with water and seek medical attention.

Workflow for Safe Handling of Mc-Phe-Lys(Boc)-
PAB
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Caption: Workflow for the safe handling and disposal of Mc-Phe-Lys(Boc)-PAB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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